Cas no 69618-86-6 ([1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate))

[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) structure
69618-86-6 structure
Product Name:[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
CAS No:69618-86-6
MF:C12H10O4S
MW:250.270402431488
CID:513383
PubChem ID:155317
Update Time:2025-04-19

[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
    • (3-phenylphenyl) hydrogen sulfate
    • (1,1'-Biphenyl)-3-ol, hydrogen sulfate
    • 69618-86-6
    • DTXSID70219884
    • Inchi: 1S/C12H10O4S/c13-17(14,15)16-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,13,14,15)
    • InChI Key: BVRXABCIUCIBAA-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.03
  • Monoisotopic Mass: 250.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Density: 1.384
  • Refractive Index: 1.62
  • PSA: 63.6
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